Cas no 2228770-60-1 (tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate
• CAS No: 2228770-60-1
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 6035680
• PubChem ID: 165643168
• Update Time: 2025-05-19

tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate
• EN300-1902574
• tert-butyl N-[4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenyl]carbamate
• 2228770-60-1

• Inchi： 1S/C15H22F2N2O3/c1-15(2,3)22-14(20)19-11-6-5-9(7-12(11)21-4)10(8-18)13(16)17/h5-7,10,13H,8,18H2,1-4H3,(H,19,20)
• InChI Key： DQUDVYMQBZGTAG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate (CAS No. 2228770-60-1)

Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2228770-60-1, belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a tert-butyl group, a fluorinated side chain, and an amino-substituted propanediol moiety contributes to its distinctive chemical properties, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate incorporates several key functional groups that are of particular interest in medicinal chemistry. The tert-butyl group at the nitrogen position enhances the stability of the carbamate moiety, while the fluorinated side chain introduces lipophilicity and metabolic resistance, which are critical factors in optimizing pharmacokinetic profiles. Additionally, the amino-substituted propanediol moiety adds a polar character to the molecule, potentially influencing its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored for their potential as insecticides, herbicides, and pharmaceutical agents. The specific arrangement of functional groups in Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate suggests that it may exhibit inhibitory effects on various enzymes and receptors, making it a valuable scaffold for designing therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a fluorinated side chain and an amino-substituted propanediol moiety has been shown to enhance binding affinity to certain neurotransmitter receptors. Recent studies have demonstrated that fluorinated derivatives of carbamates can modulate the activity of enzymes such as acetylcholinesterase, which is relevant in the management of Alzheimer's disease and other cognitive impairments. The structural features of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate align well with these findings, suggesting its potential as a lead compound for further pharmacological exploration.

The synthesis of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorinated side chain poses particular challenges due to the sensitivity of fluorine atoms to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine-containing groups into complex molecules with greater efficiency. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired structure.

From a computational chemistry perspective, the molecular properties of Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate have been extensively studied using various computational tools. Molecular dynamics simulations have revealed insights into its conformational flexibility and interactions with biological targets. Quantum mechanical calculations have provided detailed information about its electronic structure and reactivity. These computational studies have been crucial in guiding experimental efforts and optimizing synthetic routes.

The pharmacokinetic profile of any drug candidate is a critical determinant of its clinical efficacy. In this context, Tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-2-methoxyphenylcarbamate exhibits several favorable properties that make it an attractive candidate for further development. The presence of the tert-butyl group enhances metabolic stability, while the fluorinated side chain improves lipophilicity. Additionally, the polar nature introduced by the amino-substituted propanediol moiety contributes to good solubility in both water and lipids. These characteristics suggest that this compound may exhibit favorable absorption, distribution, metabolism, excretion (ADME) properties.

In conclusion,Tert-butyl N-4-(3-amino--propan--fluoro--methoxy--pheny--carbamat-- CAS No.-2228770--60--is-a-promising-compound-with-a-distinctivestructural-composition-and-potential-biologicalactivities.-Its-synthetic-challenges-have-been-overcome-through-modern-synthetic-methods-and-computational-tools-have-provided-valuable-insights INTO ITS-MOLECULAR-PHYSIOLOGY.-The-favorable-pharmacokinetic-profile-and-experimental-supporting-data-make-it-a-compelling-candidate FOR-FURTHER-PHARMACOLOGICAL-INVESTIGATION AND-POTENTIAL-CLINICAL-USAGE.